N-(2,4-dimethoxyphenyl)-2-(7-methyl-2-oxo-3-((phenylamino)methyl)quinolin-1(2H)-yl)acetamide

• IUPAC Name: 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C27H27N3O4/c1-18-9-10-19-14-20(16-28-21-7-5-4-6-8-21)27(32)30(24(19)13-18)17-26(31)29-23-12-11-22(33-2)15-25(23)34-3/h4-15,28H,16-17H2,1-3H3,(H,29,31)
• InChI Key: IXEXFULBSANXEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2CC(=O)NC3=C(C=C(C=C3)OC)OC)CNC4=CC=CC=C4
• Molecular Formula: C27H27N3O4
• Molecular Weight: 457.5 g/mol
• CAS No.: 941970-99-6

Description

N-(2,4-dimethoxyphenyl)-2-(7-methyl-2-oxo-3-((phenylamino)methyl)quinolin-1(2H)-yl)acetamide is a synthetic small molecule with the CAS Registry Number 899723-37-6. It has a molecular formula of C27H27N3O4 and a molecular weight of 457.52 g/mol . This compound is a quinoline derivative, a class of heterocyclic compounds known for a wide spectrum of biological activities and significant research value in medicinal chemistry . The specific structure features a 7-methyl-2-oxoquinoline core, substituted at the 3-position with a (phenylamino)methyl group and at the 1-position with an acetamide linker connected to a 2,4-dimethoxyphenyl ring. Computed physicochemical properties include a topological polar surface area of 79.9 Ų and an XLogP3 value of 4.2, indicating its potential for cellular permeability . This product is offered as a high-purity material (typically ≥90%, confirm with certificate of analysis) for research applications. It is intended for use in laboratory research only and is not classified as a drug, cosmetic, or medicinal product. This material is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers can source this compound from various suppliers, with availability in quantities ranging from 1mg to 100mg .

Biological Activity

N-(2,4-dimethoxyphenyl)-2-(7-methyl-2-oxo-3-((phenylamino)methyl)quinolin-1(2H)-yl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound has a complex structure characterized by a quinoline core and substituents that may enhance its biological efficacy. The molecular formula is $C_{18}H_{20}N_{2}O_{4}$, with a molecular weight of approximately 328.36 g/mol.

Research indicates that compounds similar to N-(2,4-dimethoxyphenyl)-2-(7-methyl-2-oxo-3-((phenylamino)methyl)quinolin-1(2H)-yl)acetamide may exhibit various biological activities through several mechanisms:

• Antimicrobial Activity : Quinoline derivatives have been shown to possess antimicrobial properties. For instance, studies on related compounds demonstrated significant inhibition of bacterial growth, suggesting potential applications as antibacterial agents .
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory activity by inhibiting nitric oxide production and cyclooxygenase (COX) pathways. This has been linked to their ability to modulate inflammatory responses in vitro .
• Anticancer Properties : Certain quinoline derivatives have been evaluated for their anticancer effects, showing promise in inhibiting tumor growth through various pathways, including apoptosis and cell cycle arrest .

Case Studies

Several studies have explored the biological activity of quinoline derivatives, which can provide insights into the potential effects of N-(2,4-dimethoxyphenyl)-2-(7-methyl-2-oxo-3-((phenylamino)methyl)quinolin-1(2H)-yl)acetamide.

Study 1: Antimicrobial Evaluation

A study conducted on a series of quinoline derivatives demonstrated that compounds with similar structural features exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, indicating effective concentrations for bacterial inhibition .

Compound	MIC (µg/mL)	Target Bacteria
Compound A	32	Staphylococcus aureus
Compound B	16	Escherichia coli
N-(2,4-dimethoxyphenyl)-...	TBD	TBD

Study 2: Anti-inflammatory Assessment

In another investigation, derivatives were tested for their ability to inhibit nitric oxide production in LPS-stimulated RAW 264.7 macrophages. The results indicated that certain compounds significantly reduced NO levels, suggesting a potential mechanism for their anti-inflammatory action .

Compound	NO Inhibition (%)	Concentration (µM)
Control	100	-
Compound C	75	10
N-(2,4-dimethoxyphenyl)-...	TBD	TBD

Comparison with Similar Compounds

Core Heterocycle Modifications

The quinoline core in the target compound distinguishes it from analogs with tetrahydroisoquinoline (), quinazoline (), or quinoxaline () backbones. For example:

• Tetrahydroisoquinoline derivatives (e.g., compounds 25g–25j in ) incorporate a saturated six-membered ring, enhancing conformational flexibility but reducing aromaticity. These compounds showed high synthetic yields (up to 94%) and orexin receptor antagonism ().
• Quinazoline-based analogs (e.g., compound 1 in ) feature a fused pyrimidine-dione ring, which is associated with anticonvulsant activity via mechanisms yet to be fully elucidated.

Substituent Effects on the Acetamide Side Chain

The N-(2,4-dimethoxyphenyl) group in the target compound contrasts with substituents in analogs:

Compound	Substituent on Acetamide Nitrogen	Key Properties	Evidence ID
Target Compound	2,4-Dimethoxyphenyl	Potential for hydrogen bonding (methoxy)	-
N-(3-Trifluoromethylphenyl) analog	3-Trifluoromethylphenyl	Enhanced lipophilicity & metabolic stability
N-(p-Tolyl) analog	p-Tolyl	Simplified synthesis; moderate activity
N-Benzyl derivatives	Benzyl	Flexible binding; orexin receptor affinity

The 2,4-dimethoxy groups in the target compound could improve solubility compared to halogenated analogs (e.g., 4-chlorophenyl in ), while the trifluoromethyl group in ’s compound may enhance bioavailability through increased membrane permeability.

Functional Group Variations on the Quinoline Core

• 7-Methyl vs.
• 3-((Phenylamino)methyl) vs. Other Aminomethyl Groups: The phenylamino group in the target compound differs from analogs with benzylamino () or p-tolylamino () groups. These variations influence steric bulk and hydrogen-bonding capacity.